Cas no 1506-45-2 (2,6-Piperazinedione,4,4'-(1,2-cyclohexanediyl)bis-)

• Product Name: 2,6-Piperazinedione,4,4'-(1,2-cyclohexanediyl)bis-
• CAS No: 1506-45-2
• MF: C₁₄H₂₀N₄O₄
• MW: 308.333003044128
• CID: 222631
• PubChem ID: 281808
• Update Time: 2025-04-19

2,6-Piperazinedione,4,4'-(1,2-cyclohexanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperazinedione,4,4'-(1,2-cyclohexanediyl)bis-
• 4-[2-(3,5-dioxopiperazin-1-yl)cyclohexyl]piperazine-2,6-dione
• 1,2-Diaminocyclohexantetraessigsaeurediimid
• 4,4'-cyclohexane-1,2-diyl-bis-piperazine-2,6-dione
• 4,4'-cyclohexane-1,2-diyldipiperazine-2,6-dione
• AC1L5V4A
• AC1Q6NYR
• AG-J-54346
• AGN-PC-003NQ4
• AR-1F7812
• CTK4C6723
• NSC134695
• SureCN9846852
• NSC-134695
• DTXSID10300083
• 4,4'-(Cyclohexane-1,2-diyl)di(piperazine-2,6-dione)
• SCHEMBL9846852
• 1506-45-2

• Inchi： 1S/C14H20N4O4/c19-11-5-17(6-12(20)15-11)9-3-1-2-4-10(9)18-7-13(21)16-14(22)8-18/h9-10H,1-8H2,(H,15,19,20)(H,16,21,22)
• InChI Key： NFOMSYBJOILKIS-UHFFFAOYSA-N
• SMILES： O=C1CN(CC(N1)=O)C1CCCCC1N1CC(NC(C1)=O)=O

Computed Properties

• Exact Mass: 308.1486
• Monoisotopic Mass: 308.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 98.8Ų

Experimental Properties

• PSA: 98.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives